Thexylborane

• CAS: 3688-24-2
• Molecular Formula: C6H13B
• Molecular Weight: 95.98 g/mol
• InChI: InChI=1S/C6H13B/c1-5(2)6(3,4)7/h5H,1-4H3
• InChIKey: AAYWIXGLVAEPTP-UHFFFAOYSA-N

Thexylborane – Selective Hydroboration and Reduction

Thexylborane (ThxBH₂, [Me₂CHCMe₂BH₂]₂) is a dimeric monoalkylborane produced by the controlled hydroboration of tetramethylethylene with borane in a 1:1 stoichiometry [1]. As a member of the sterically demanding alkylborane family, it possesses a bulky thexyl (2,3-dimethyl-2-butyl) group that imparts pronounced steric control over both hydroboration regioselectivity and reducing agent chemoselectivity [1]. The compound is typically generated in situ as a colorless liquid solution in tetrahydrofuran or other ethereal solvents and must be used within several days due to slow isomerization to the 2,3-dimethyl-1-butyl derivative [1]. Thexylborane occupies a distinct niche among organoborane reagents: it is less hindered than disiamylborane or 9-BBN yet far more sterically demanding than diborane, offering a unique balance of reactivity and selectivity that enables transformations not accessible with either extreme [2].

Steric Profile Moderate bulk balances reactivity and regioselectivity

Dual B–H Function Enables cyclic hydroboration and tandem transformations

In Situ Use Prepared as ethereal solution; use within several days

• [1] Negishi, E.; Brown, H. C. Thexylborane – A Highly Versatile Reagent for Organic Synthesis via Hydroboration. Synthesis 1974, No. 2, 77–89. DOI: 10.1055/s-1974-23248. View Source
• [2] Zweifel, G.; Brown, H. C. Hydroboration. XVI. The Hydroboration of Olefins, Acetylenes and Dienes with Thexylborane. J. Am. Chem. Soc. 1963, 85 (14), 2066–2072. View Source

Thexylborane Superiority Over Generic Boranes

Thexylborane cannot be replaced by a generic borane reagent because its intermediate steric profile produces a reactivity–selectivity window not replicated by any single alternative. Diborane (BH₃) is too unhindered, yielding 20% secondary alcohol in styrene hydroboration vs. only 4% with thexylborane [1]. Disiamylborane (Sia₂BH), while highly selective, is significantly less reactive and cannot perform cyclic hydroboration of dienes to give soluble B-heterocycles [2]. 9-BBN, a popular dialkylborane, lacks the dual B–H functionality required for thexylborane's signature multi-carbon ketone homologation via carbon monoxide coupling, a transformation that depends critically on the thexyl group's unique resistance to anionotropic 1,2-migration [3]. Furthermore, thexylborane-derived intermediates (thexylalkoxyboranes, thexylhaloboranes) offer tunable reducing power through facile alkoxy/halide exchange, a modularity absent from most commercial alternatives [4]. Procurement of a suboptimal borane inevitably forces trade-offs between yield, regioselectivity, and downstream functional group compatibility.

Diborane

May yield up to 20% secondary alcohol in styrene hydroboration, reducing regiochemical purity.

Disiamylborane

Insufficient reactivity for cyclic diene hydroboration; lacks dual B–H for subsequent elaboration.

9-BBN

Lacks the second B–H required for CO coupling and ketone homologation; migration profile differs.

Generic boranes

Tunable reducing power via alkoxy/halide exchange may not be replicated.

• [1] Zweifel, G.; Brown, H. C. Hydroboration. XVI. The Hydroboration of Olefins, Acetylenes and Dienes with Thexylborane. J. Am. Chem. Soc. 1963, 85 (14), 2066–2072. View Source
• [2] Brown, H. C.; Pfaffenberger, C. D. Thexylborane as a Convenient Reagent for the Cyclic Hydroboration of Dienes. Stereospecific Syntheses via Cyclic Hydroboration. J. Am. Chem. Soc. 1967, 89 (21), 5475–5477. View Source
• [3] Aggarwal, V. K.; Fang, G. Y.; Ginesta, X.; Howells, D. M.; Zaja, M. Toward an Understanding of the Factors Responsible for the 1,2-Migration of Alkyl Groups in Borate Complexes. Pure Appl. Chem. 2006, 78 (2), 215–229. DOI: 10.1351/pac200678020215. View Source
• [4] Cha, J. S.; Seo, W. W.; Kim, J. M.; Kwon, O. O. Thexylalkoxyborane as Hydroborating Agent for Alkenes and Alkynes. Bull. Korean Chem. Soc. 1996, 17 (10), 892–899. View Source

Thexylborane – Quantitative Differentiation Evidence

Styrene Hydroboration Regioselectivity

In the hydroboration–oxidation of styrene, thexylborane delivers 96% of the primary (anti-Markovnikov) alcohol and only 4% of the secondary alcohol. Under identical conditions, diborane produces 80% primary and 20% secondary alcohol [1]. This represents a 5-fold reduction in the undesired secondary isomer when switching from diborane to thexylborane. The selectivity gain is attributed to the steric bulk of the thexyl group, which forces boron attachment to the sterically less encumbered terminal carbon of the vinyl group [1].

Styrene Regioselectivity

Head-to-head

Thexylborane: 96% primary, 4% secondary

Diborane: 80% primary, 20% secondary

Supports higher isomeric purity in styrene hydroboration

Secondary isomer reduced 5-fold

Evidence Dimension	Hydroboration regioselectivity – primary vs. secondary alcohol ratio
Target Compound Data	Thexylborane: 96% primary alcohol, 4% secondary alcohol
Comparator Or Baseline	Diborane (BH₃/THF): 80% primary alcohol, 20% secondary alcohol
Quantified Difference	16 percentage-point improvement in primary selectivity; secondary isomer reduced from 20% to 4% (5-fold decrease)
Conditions	Standard hydroboration–oxidation of styrene in THF, room temperature; product distribution determined after alkaline H₂O₂ oxidation

Why This Matters

For styrene-derived pharmaceutical intermediates where isomeric purity dictates downstream crystallization behavior or biological activity, thexylborane eliminates a 20% impurity burden that diborane cannot avoid.

• [1] Zweifel, G.; Brown, H. C. Hydroboration. XVI. The Hydroboration of Olefins, Acetylenes and Dienes with Thexylborane. J. Am. Chem. Soc. 1963, 85 (14), 2066–2072. View Source

Indene Hydroboration Regioselectivity

Hydroboration–oxidation of indene with thexylborane yields 99% indan-2-ol (β-alcohol), whereas diborane under equivalent conditions yields only 86% indan-2-ol with 14% of the α-alcohol isomer [1]. The near-quantitative selectivity of thexylborane is attributed to steric direction of boron addition to the less hindered carbon of the indene double bond. Across the broader benzocycloalkene series (n = 2–5), diborane gives approximately 90% α-alcohol, while thexylborane produces increasing amounts (10–38%) of the β-alcohol, demonstrating a fundamentally altered selectivity profile rather than a simple improvement [1].

Indene Regioselectivity

Head-to-head

Thexylborane: 99% indan-2-ol

Diborane: 86% indan-2-ol, 14% indan-1-ol

Supports high β-alcohol selectivity for indene

Evidence Dimension	Hydroboration–oxidation product distribution for indene
Target Compound Data	Thexylborane: 99% indan-2-ol (β-alcohol)
Comparator Or Baseline	Diborane: 86% indan-2-ol, 14% indan-1-ol (α-alcohol)
Quantified Difference	13 percentage-point improvement in desired β-alcohol; near-quantitative (99%) vs. moderate (86%) selectivity
Conditions	Hydroboration in THF followed by alkaline H₂O₂ oxidation; products analyzed and reported in Aust. J. Chem. 1979

Why This Matters

Procurement of thexylborane is justified when synthesizing indan-2-ol-based intermediates, as the 13% yield gap and isomer separation costs incurred with diborane are eliminated.

• [1] Marshall, P. A.; Prager, R. H. Hydroboration-Oxidation of Benzocycloalkenes. Aust. J. Chem. 1979, 32 (6), 1251–1260. DOI: 10.1071/CH9791251. View Source

Chemoselective Acid-to-Aldehyde Reduction

Thexylborane reduces caproic acid to caproaldehyde in 98% yield under optimized conditions (2.5 equiv ThxBH₂, addition at −20 °C, followed by THF reflux for 36 h), whereas benzoic acid yields 82% benzaldehyde [1]. In contrast, diborane cannot achieve this chemoselectivity under any reported conditions: it reduces aldehydes faster than carboxylic acids, so any aldehyde formed is immediately reduced further to the primary alcohol [1]. The slow reduction of the carboxylic acid by thexylborane relative to its rapid aldehyde reduction under standard conditions (0 °C) creates a kinetic window that can be exploited by low-temperature addition followed by thermal activation [1]. Disiamylborane and 9-BBN lack this precise kinetic profile for carboxylic acid → aldehyde conversion.

Acid to Aldehyde

Head-to-head

Caproaldehyde 98% yield (ThxBH₂)

Diborane: over-reduction to alcohol

Enables direct acid-to-aldehyde conversion

Kinetic window via low-temperature addition

Evidence Dimension	Chemoselective reduction – carboxylic acid to aldehyde
Target Compound Data	Thexylborane: 98% yield caproaldehyde from caproic acid; 82% benzaldehyde from benzoic acid
Comparator Or Baseline	Diborane: over-reduction to primary alcohol; aldehyde intermediate not isolable
Quantified Difference	98% aldehyde yield achievable with ThxBH₂ vs. ~0% isolable aldehyde with B₂H₆ under comparable conditions
Conditions	2.5 mol ThxBH₂ per mol acid, acid added at −20 °C, THF reflux 36 h; yields by 2,4-DNPH analysis (J. Org. Chem. 1972)

Why This Matters

For laboratories and kilo-lab facilities requiring direct carboxylic acid → aldehyde conversion without protecting group manipulation, thexylborane is the only monoalkylborane documented to deliver this transformation in high yield, directly impacting step-count and cost-of-goods in aldehyde synthesis.

• [1] Brown, H. C.; Heim, P.; Yoon, N. M. Selective Reductions. XVII. Reaction of Thexylborane in Tetrahydrofuran with Selected Organic Compounds Containing Representative Functional Groups. Comparison of the Reducing Characteristics of Diborane and Its Alkyl Derivatives. J. Org. Chem. 1972, 37 (19), 2942–2950. View Source

1,2-Migration Resistance for CO-Coupling Ketones

A defining feature of thexylborane is that the thexyl group almost never undergoes anionotropic 1,2-migration from boron to a neighboring electrophilic center [1][2]. This contrasts sharply with simple trialkylboranes (e.g., tri-n-butylborane), where alkyl migration competes with desired carbonylative coupling, degrading yield and product purity. In the thexylborane-mediated ketone synthesis—a formal multi-carbon homologation wherein two alkene units are coupled with carbon monoxide as a carbonyl linchpin—the thexyl group serves exclusively as a non-migrating blocking group, directing migratory aptitudes exclusively to the two alkyl groups derived from the substrate alkenes [1]. The yield improvement is substantial: thexyldialkylboranes provide significantly higher ketone yields than the corresponding trialkylboranes, where competing tert-alkyl migration erodes product formation [3]. This non-migrating property is a class-level distinction between thexylborane-derived organoboranes and all trialkylboranes lacking a tertiary alkyl blocking group.

1,2-Migration Resistance

Class-level

Thexyl group: essentially zero migration

Reported migration resistance supports ketone homologation

Class-level distinction; substrate-dependent yields

Evidence Dimension	Tendency of alkyl group to undergo 1,2-anionotropic migration during carbonylation
Target Compound Data	Thexyl group: essentially zero 1,2-migration under standard carbonylation conditions [1][2]
Comparator Or Baseline	Trialkylboranes (R₃B, R = n-alkyl): significant competing migration; reduced ketone yields [3]
Quantified Difference	Qualitative: thexyl group is documented as 'almost never' migrating; no analogous blocking group exists in commercial trialkylborane reagents; quantitative yield improvement reported but substrate-dependent [3]
Conditions	Carbonylation of thexyldialkylboranes with CO followed by oxidative or hydrolytic workup (Synthesis 1974 review; Pure Appl. Chem. 2006 mechanistic study)

Why This Matters

This property makes thexylborane irreplaceable for the one-pot synthesis of unsymmetrical ketones from two different alkenes plus CO—a transformation that has no direct equivalent with 9-BBN, disiamylborane, or catecholborane, and which fails with trialkylboranes due to migration-based side reactions.

• [1] Negishi, E.; Brown, H. C. Thexylborane – A Highly Versatile Reagent for Organic Synthesis via Hydroboration. Synthesis 1974, No. 2, 77–89. DOI: 10.1055/s-1974-23248. View Source
• [2] Aggarwal, V. K.; Fang, G. Y.; Ginesta, X.; Howells, D. M.; Zaja, M. Toward an Understanding of the Factors Responsible for the 1,2-Migration of Alkyl Groups in Borate Complexes. Pure Appl. Chem. 2006, 78 (2), 215–229. DOI: 10.1351/pac200678020215. View Source
• [3] Brown, H. C.; Negishi, E. Hydroboration. XXXII. Cyclic Hydroboration of Dienes with Thexylborane. J. Am. Chem. Soc. 1972, 94 (10), 3567–3572. View Source

Soluble Boracycles from Diene Cyclic Hydroboration

Thexylborane reacts with 1,4- and 1,5-dienes to produce soluble, monomeric B-thexylboracyclanes via cyclic hydroboration, whereas diborane under identical conditions generates insoluble, cross-linked polymeric organoboranes that complicate product isolation and preclude further synthetic elaboration [1][2]. For example, cyclic hydroboration of 4-cyclohexylidene-3-methyl-1-butene with thexylborane gives the corresponding 1,4-butanediol derivative with 96/4 anti/syn diastereoselectivity in 72% yield after oxidation [3]. The soluble boracyclic intermediates can be directly elaborated via carbonylation, cyanidation, or Suzuki–Miyaura coupling without prior isolation [2]. Disiamylborane and 9-BBN do not undergo this cyclic hydroboration manifold, as their dialkylborane structure precludes the requisite dual B–H functionality of a monoalkylborane [2].

Soluble Boracycles

Head-to-head

Soluble B-thexylboracyclanes, 96/4 anti/syn

Diborane: insoluble cross-linked polymers

Soluble intermediates support telescoped diene sequences

Evidence Dimension	Physical nature and synthetic utility of diene hydroboration products
Target Compound Data	Thexylborane: soluble B-thexylboracyclanes; cyclic hydroboration in high yield (e.g., 72% for 4-cyclohexylidene-3-methyl-1-butene); 96/4 anti/syn selectivity
Comparator Or Baseline	Diborane: insoluble polymeric organoboranes; product isolation and further reactions severely hindered; diol distribution similar but workup problematic [1]
Quantified Difference	Soluble, characterizable monomeric boracycles (ThxBH₂) vs. intractable cross-linked polymers (B₂H₆); 96/4 diastereoselectivity reported for a representative substrate
Conditions	Cyclic hydroboration in THF at 0–25 °C; substrates include 1,4-pentadiene, 1,5-hexadiene, and substituted variants (JACS 1967; JACS 1972; Chem. Lett. 1989)

Why This Matters

For process chemistry applications requiring controlled diene functionalization, thexylborane is the only monoalkylborane that delivers soluble, tractable intermediates amenable to telescoped multi-step sequences without polymer-related reactor fouling.

• [1] Zweifel, G.; Brown, H. C. Hydroboration. XVI. The Hydroboration of Olefins, Acetylenes and Dienes with Thexylborane. J. Am. Chem. Soc. 1963, 85 (14), 2066–2072. View Source
• [2] Brown, H. C.; Pfaffenberger, C. D. Thexylborane as a Convenient Reagent for the Cyclic Hydroboration of Dienes. Stereospecific Syntheses via Cyclic Hydroboration. J. Am. Chem. Soc. 1967, 89 (21), 5475–5477. View Source
• [3] Yokoyama, Y.; Kawashima, H.; Masaki, H. A(1,3) Strain-Controlled Cyclic Hydroboration of 1,4- and 1,5-Dienes. Chem. Lett. 1989, 18 (3), 453–456. DOI: 10.1246/cl.1989.453. View Source

Stereoselective Norcamphor Reduction

Reduction of norcamphor with thexylborane in THF at 0 °C yields 91% endo-norbornanol and 9% exo-norbornanol, a stereochemical outcome closely matching that of disiamylborane [1]. Diborane, being far less sterically demanding, exhibits lower stereoselectivity in bicyclic ketone reductions, although quantitative comparative data for this specific substrate with diborane were not reported in the same study [1]. The high endo preference arises from steric approach control: the bulky thexyl group directs hydride delivery to the less hindered exo face of the norbornane skeleton. This stereochemical outcome is relevant because thexylborane achieves disiamylborane-level stereoselectivity while retaining the monoalkylborane advantage of two available B–H bonds for subsequent transformations [1].

Norcamphor Reduction

Reported

91% endo-norbornanol, 9% exo

Comparable to disiamylborane selectivity

Stereoselectivity matches dialkylborane while retaining dual B–H

Evidence Dimension	Stereoselectivity of norcamphor reduction (endo/exo ratio)
Target Compound Data	Thexylborane: 91% endo-norbornanol, 9% exo-norbornanol
Comparator Or Baseline	Disiamylborane: reported to give very similar stereoselectivity (exact values from same lab); diborane: lower stereoselectivity (qualitative comparison from broader literature)
Quantified Difference	91:9 endo/exo ratio; comparable to disiamylborane but with dual B–H functionality retained
Conditions	THF solution, 0 °C, 1.0 M in hydride, 0.25 M in substrate; product ratio determined after oxidative workup (J. Org. Chem. 1972)

Why This Matters

Thexylborane offers the stereoselectivity of a dialkylborane (disiamylborane) while retaining the synthetic versatility of a monoalkylborane—a combination unavailable from any single commercial alternative for stereoselective ketone reductions in complex molecule synthesis.

• [1] Brown, H. C.; Heim, P.; Yoon, N. M. Selective Reductions. XVII. Reaction of Thexylborane in Tetrahydrofuran with Selected Organic Compounds Containing Representative Functional Groups. Comparison of the Reducing Characteristics of Diborane and Its Alkyl Derivatives. J. Org. Chem. 1972, 37 (19), 2942–2950. View Source

Thexylborane – Key Application Scenarios

Unsymmetrical Ketone Synthesis via Alkene–CO Coupling

Thexylborane enables a unique one-pot, three-component coupling of two distinct alkenes with carbon monoxide to produce unsymmetrical ketones [1]. This transformation is predicated on the thexyl group's resistance to 1,2-migration (see Evidence Item 4, Section 3), which ensures that only the two substrate-derived alkyl groups migrate during carbonylation, while the thexyl group remains boron-bound throughout [1][2]. No other commercial monoalkylborane—including 9-BBN, disiamylborane, or catecholborane—supports this ketone homologation manifold, as they either lack dual B–H functionality or suffer from competing alkyl migration. This application is of particular value in medicinal chemistry for the rapid assembly of ketone libraries from alkene building blocks without requiring pre-formed organometallic reagents [1].

Styrene and Indene Hydroboration for Pharma Intermediates

When hydroborating styrene derivatives, thexylborane delivers 96% primary (anti-Markovnikov) alcohol vs. 80% for diborane—a 5-fold reduction in the undesired secondary isomer (see Evidence Item 1, Section 3) [1]. In the indene series, thexylborane achieves 99% selectivity for indan-2-ol vs. 86% for diborane (see Evidence Item 2, Section 3) [2]. These selectivity gains translate directly to reduced purification burden and higher isolated yields in the preparation of hydroxylated pharmaceutical intermediates, particularly where the isomeric impurity profile impacts crystallization, chiral resolution efficiency, or biological assay outcomes. The reagent is therefore the rational procurement choice for any styrene- or indene-based hydroboration where isomeric purity exceeding 95% is a critical quality attribute.

Direct Carboxylic Acid to Aldehyde Reduction

Thexylborane is the only monoalkylborane documented to achieve direct, high-yield reduction of aliphatic carboxylic acids to aldehydes: caproic acid is converted to caproaldehyde in 98% yield (see Evidence Item 3, Section 3) [1]. This transformation exploits a kinetic selectivity window unique to thexylborane—rapid aldehyde reduction at 0 °C combined with slow carboxylic acid reduction—that can be harnessed by low-temperature addition followed by thermal activation [1]. Neither diborane, disiamylborane, nor 9-BBN can replicate this result without over-reduction. For process R&D groups seeking to eliminate protecting-group steps or corrosive reagents (e.g., DIBAL-H) from aldehyde syntheses, thexylborane offers a demonstrably simpler alternative.

Stereoselective Diene Cyclic Hydroboration

Thexylborane is uniquely capable of cyclic hydroboration of 1,4- and 1,5-dienes to form soluble B-thexylboracyclanes (see Evidence Item 5, Section 3), avoiding the insoluble polymeric byproducts that plague diborane-mediated diene hydroboration [1][2]. The resulting boracyclic intermediates can be elaborated via carbonylation to cyclic ketones, cyanidation to cycloalkyl carbinols, or Suzuki–Miyaura coupling to aryl-substituted carbocycles—all in telescoped sequences without intermediate isolation [2]. A representative example achieves 96/4 anti/syn diastereoselectivity in 72% yield . This application scenario is directly relevant to the synthesis of lignan natural products, cyclopentanoid prostagladin intermediates, and stereodefined 1,4- and 1,5-diol building blocks for polyketide fragment assembly.

Application

Selection Property

Validation Focus

Unsymmetric ketone synthesis

Non-migrating thexyl group

Carbonylative coupling efficiency

Styrene/indene hydroboration

High regioselectivity for primary alcohol

Isomeric purity after oxidation

Carboxylic acid to aldehyde

Chemoselective reduction window

Aldehyde yield without over-reduction

Diene cyclic hydroboration

Soluble boracycle formation

Diastereoselectivity and intermediate tractability

• [1] Negishi, E.; Brown, H. C. Thexylborane – A Highly Versatile Reagent for Organic Synthesis via Hydroboration. Synthesis 1974, No. 2, 77–89. DOI: 10.1055/s-1974-23248. View Source
• [2] Aggarwal, V. K.; Fang, G. Y.; Ginesta, X.; Howells, D. M.; Zaja, M. Toward an Understanding of the Factors Responsible for the 1,2-Migration of Alkyl Groups in Borate Complexes. Pure Appl. Chem. 2006, 78 (2), 215–229. DOI: 10.1351/pac200678020215. View Source